C.I. Pigment Yellow 12
C.I. Pigment Yellow 12
Diarylanilide yellow is an odorless fine yellow powder. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
15541-56-7
VCID:
VC0100931
InChI:
InChI=1S/C32H26Cl2N6O4/c1-19(41)29(31(43)35-23-9-5-3-6-10-23)39-37-27-15-13-21(17-25(27)33)22-14-16-28(26(34)18-22)38-40-30(20(2)42)32(44)36-24-11-7-4-8-12-24/h3-18,29-30H,1-2H3,(H,35,43)(H,36,44)
SMILES:
CC(=O)C(C(=O)NC1=CC=CC=C1)N=NC2=C(C=C(C=C2)C3=CC(=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=CC=C4)Cl)Cl
Molecular Formula:
C32H26Cl2N6O4
Molecular Weight:
629.5 g/mol
C.I. Pigment Yellow 12
CAS No.: 15541-56-7
Main Products
VCID: VC0100931
Molecular Formula: C32H26Cl2N6O4
Molecular Weight: 629.5 g/mol
CAS No. | 15541-56-7 |
---|---|
Product Name | C.I. Pigment Yellow 12 |
Molecular Formula | C32H26Cl2N6O4 |
Molecular Weight | 629.5 g/mol |
IUPAC Name | 2-[[4-[4-[(1-anilino-1,3-dioxobutan-2-yl)diazenyl]-3-chlorophenyl]-2-chlorophenyl]diazenyl]-3-oxo-N-phenylbutanamide |
Standard InChI | InChI=1S/C32H26Cl2N6O4/c1-19(41)29(31(43)35-23-9-5-3-6-10-23)39-37-27-15-13-21(17-25(27)33)22-14-16-28(26(34)18-22)38-40-30(20(2)42)32(44)36-24-11-7-4-8-12-24/h3-18,29-30H,1-2H3,(H,35,43)(H,36,44) |
Standard InChIKey | GNCOVOVCHIHPHP-UHFFFAOYSA-N |
SMILES | CC(=O)C(C(=O)NC1=CC=CC=C1)N=NC2=C(C=C(C=C2)C3=CC(=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=CC=C4)Cl)Cl |
Canonical SMILES | CC(=O)C(C(=O)NC1=CC=CC=C1)N=NC2=C(C=C(C=C2)C3=CC(=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=CC=C4)Cl)Cl |
Colorform | A yellow diazo pigment. |
Density | 1.22 (NTP, 1992) |
Melting Point | 593 to 608 °F (decomposes) (NTP, 1992) 320 °C |
Physical Description | Diarylanilide yellow is an odorless fine yellow powder. (NTP, 1992) DryPowder; WetSolid |
Description | Diarylanilide yellow is an odorless fine yellow powder. (NTP, 1992) |
Solubility | less than 1 mg/mL at 72° F (NTP, 1992) |
Synonyms | enzidine yellow C.I. pigment yellow 12 pigment yellow 12 |
PubChem Compound | 186342 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume